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Compound Name: 7-Chloro-2-methylbenzothiazole
CAS No.: 4146-25-2
Cat. No.: B1311867
Get Quote
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An In-Depth Technical Guide to the Safe Handling of 7-Chloro-2-methylbenzothiazole

This guide provides a comprehensive overview of the safety considerations, handling
protocols, and emergency procedures for 7-Chloro-2-methylbenzothiazole (CAS No. 4146-
25-2). Designed for researchers, scientists, and drug development professionals, this
document moves beyond a standard Safety Data Sheet (SDS) to offer practical, field-proven
insights grounded in established safety principles. The core philosophy of this guide is to treat
7-Chloro-2-methylbenzothiazole with a high degree of caution, recognizing that while specific
toxicological data is limited, the broader class of chlorinated and benzothiazole-containing
compounds warrants rigorous safety protocols.

Chemical Identification and Physicochemical Profile

7-Chloro-2-methylbenzothiazole is a substituted benzothiazole, a heterocyclic scaffold of
significant interest in medicinal chemistry and materials science. Understanding its fundamental
properties is the first step in establishing safe laboratory practices.

Key Identifiers:
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Chemical Name: 7-Chloro-2-methylbenzothiazole

Synonyms: 7-chloro-2-methyl-1,3-benzothiazole

CAS Number: 4146-25-2[1]

Molecular Formula: CsHeCINS

Molecular Weight: 183.66 g/mol [1]
Physicochemical Data Summary:

While comprehensive, experimentally verified data for 7-Chloro-2-methylbenzothiazole is not
widely published, we can infer likely characteristics from structurally related compounds such
as 5-Chloro-2-methylbenzothiazole and 2-methylbenzothiazole. These properties are critical as
they dictate storage conditions, potential for aerosolization, and appropriate fire-fighting
measures.
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Property

Value | Expected
Value

Significance for
. Source
Handling

Purity

295%

High purity indicates

that the primary

hazards are from the [1]
compound itself, not

unknown impurities.

Appearance

Expected to be a solid

or liquid

Determines if handling
requires dust control

Inferred
or vapor/aerosol

control.

Boiling Point

~231 °C (for 2-

chlorobenzothiazole)

High boiling point
suggests low volatility
at room temperature,
but heating can
generate hazardous

vapors.

Density

~1.238 g/cm3 (for 2-

chlorobenzothiazole)

Denser than water.

Solubility

Likely low water

solubility

Affects environmental
dispersion in case of a
spill and Inferred
decontamination

procedures.

log Pow
(Octanol/Water)

~2.01 (calculated for
2-

chlorobenzothiazole)

Suggests
bioaccumulation is not
expected, but it can
still be absorbed

through the skin.

Hazard Assessment and GHS Classification
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A thorough toxicological investigation for 7-Chloro-2-methylbenzothiazole has not been

completed[2]. Therefore, a conservative approach to hazard assessment is mandatory. The

GHS classifications for closely related and structurally similar benzothiazoles provide the most

reliable framework for establishing safe handling procedures. For instance, 2-

chlorobenzothiazole is classified as highly toxic.

Anticipated GHS Classification (Based on Analogs):

Hazard Hazard . .
Hazard Class Pictogram Signal Word
Category Statement
Acute Toxicity, H301: Toxic if Skull and
Category 3 Danger
Oral swallowed Crossbones
Acute Toxicity, H311: Toxic in Skull and
Category 3 ] ] Danger
Dermal contact with skin Crosshones
Acute Toxicity, H332: Harmful if Exclamation )
) Category 4 ) Warning
Inhalation inhaled Mark
) H319: Causes i
Serious Eye ) Exclamation )
o Category 2A serious eye Warning
Irritation o Mark
irritation
Aquatic Hazard H402: Harmful to
Category 3 None None

(Acute)

aquatic life

Source: Inferred from data for 2-chlorobenzothiazole

Expert Interpretation of Hazards:

» High Acute Toxicity (Oral/Dermal): The primary risk associated with this class of compounds

is severe toxicity upon ingestion or skin contact. The "Toxic" classification (Category 3)

implies that even small quantities can cause significant harm. This necessitates the

mandatory use of gloves and strict hygiene measures to prevent any skin contact or

accidental ingestion.

¢ Inhalation Hazard: While less severe than oral or dermal routes, inhalation of aerosols or

vapors (especially when heated) can be harmful. All work should be conducted in a well-
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ventilated area, preferably a chemical fume hood.

e Serious Eye Irritant: Direct contact with the eyes is likely to cause significant irritation.
Chemical safety goggles or a face shield are essential.

Standard Operating Protocol for Safe Handling

This protocol is designed as a self-validating system, where adherence to each step inherently
minimizes risk. The causality behind each procedural choice is explained to instill a deep
understanding of the safety rationale.

Workflow for Handling 7-Chloro-2-methylbenzothiazole:
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Preparation Phase

1. Don PPE
(Lab coat, Nitrile Gloves, Safety Goggles)

;

[2. Verify Fume Hood Functionalit)a

l

@. Assemble All Necessary Equipment & Reagents)
- J
(Handling Phase (Inside Fume Hood)\

4. Aliquot Required Amount
(Use disposable tools)

5. Perform Chemical Reaction
(Maintain vessel closure)

6. Tightly Seal Primary Container

4 Post-Handling & Cleanup

7. Decontaminate Workspace & Equipment

8. Dispose of Waste
(Segregated hazardous waste stream)

9. Doff PPE Correctly
(Gloves last)

10. Wash Hands Thoroughly

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

1. Evacuate Immediate Area
Alert others

2. Don Emergency PPE
(e.g., respirator, heavy gloves)

3. Ensure Adequate Ventilation
(Fume hood ON)

4. Contain Spill
(Use inert absorbent material)

5. Collect and Bag Waste
(Shovel into labeled container)

6. Decontaminate Spill Area

7. Dispose of Waste
(Contact EHS)

Click to download full resolution via product page

Caption: Emergency workflow for a 7-Chloro-2-methylbenzothiazole spill.

Spill Cleanup Protocol:

o Personal Precautions: Do not breathe vapors or dust. Avoid substance contact. Ensure
adequate ventilation and evacuate non-essential personnel.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1311867/docs?utm_src=pdf-body-img#safety-data-sheet-sds-for-7-chloro-2-methylbenzothiazole
https://www.benchchem.com/product/b1311867/docs?utm_src=pdf-body#safety-data-sheet-sds-for-7-chloro-2-methylbenzothiazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311867?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Environmental Precautions: Prevent the material from entering drains, surface waters, or
groundwater.[2]

o Containment and Cleanup: Cover the spill with an inert, non-combustible absorbent material
(e.g., sand, vermiculite). Carefully collect the material and place it into a suitable, labeled,
and closed container for disposal. Clean the affected area thoroughly.

Disposal and Transportation

Waste Disposal: All waste containing 7-Chloro-2-methylbenzothiazole must be treated as
hazardous waste. Disposal should be handled by a licensed professional waste disposal
service in accordance with all national, state, and local regulations.[2] Do not discharge into
waterways or sewer systems.[2]

Transportation: When properly sealed and packed, this material may not be regulated as
hazardous for ground and air transportation.[2] However, regulations can vary. Always confirm
with the latest DOT and IATA regulations before shipping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [safety data sheet SDS for 7-Chloro-2-
methylbenzothiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1311867/docs#safety-data-sheet-sds-for-7-chloro-2-
methylbenzothiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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